Cas no 743444-50-0 (3-{[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}propanoic acid)

• Product Name: 3-{[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}propanoic acid
• CAS No: 743444-50-0
• MF: C₈H₁₂N₂O₂S₃
• MW: 264.388077735901
• CID: 5701236
• PubChem ID: 2113301
• Update Time: 2023-10-14

3-{[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[[5-(propylthio)-1,3,4-thiadiazol-2-yl]thio]-
• 3-{[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}propanoic acid
• 743444-50-0
• AKOS000118646
• EN300-07337
• 3-[[5-(Propylthio)-1,3,4-thiadiazol-2-yl]thio]propanoic acid
• DTXSID801184598
• 3-{[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}propanoicacid

• Inchi： 1S/C8H12N2O2S3/c1-2-4-13-7-9-10-8(15-7)14-5-3-6(11)12/h2-5H2,1H3,(H,11,12)
• InChI Key： NMMKLLILDOVFMU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCSC1=NN=C(SCCC)S1

Computed Properties

• Exact Mass: 264.00609115g/mol
• Monoisotopic Mass: 264.00609115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 467.5±47.0 °C(Predicted)
• pka: 4.00±0.10(Predicted)